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Compound of Interest

Compound Name: Trilysine

Cat. No.: B1675809 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Trilysine, a tripeptide composed of three L-lysine residues linked by peptide bonds, is a

cationic oligomer that has garnered interest in various biomedical and biotechnological

applications. Its unique physicochemical properties, largely dictated by the presence of multiple

primary amino groups, make it a valuable tool in drug and gene delivery systems. This

technical guide provides an in-depth overview of the core physicochemical characteristics of

Trilysine, detailed experimental methodologies for their determination, and a look into its

primary application in the formation of DNA nanoparticles for gene delivery.

Core Physicochemical Properties
The fundamental physicochemical properties of Trilysine are summarized in the table below,

providing a quantitative overview for easy reference and comparison.
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Property Value Reference

IUPAC Name

(2S)-6-amino-2-[[(2S)-6-amino-

2-[[(2S)-2,6-

diaminohexanoyl]amino]hexan

oyl]amino]hexanoic acid

[1][2]

Synonyms
Lys-Lys-Lys, L-Lysyl-L-lysyl-L-

lysine, KKK
[1][3]

CAS Number 13184-14-0 [3][4]

Molecular Formula C₁₈H₃₈N₆O₄ [3][4]

Molecular Weight 402.53 g/mol [5][6]

Appearance White to off-white powder

Isoelectric Point (pI) ~10.8 (Estimated)

LogP -5.6 [1][3]

Storage Temperature -20°C

In-Depth Physicochemical Analysis
Molecular Structure
Trilysine consists of three L-lysine amino acids connected via peptide bonds. The structure is

characterized by a single terminal α-amino group, a single terminal α-carboxyl group, and three

ε-amino groups on the side chains. These numerous basic groups are responsible for its

polycationic nature at physiological pH.[3]
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pH Scale Net Charge of Trilysine

pH < 2.2 +4
All groups protonated

2.2 < pH < 9.1 +3
-COOH deprotonates

9.1 < pH < 10.5 +2
α-NH₂ deprotonates

pH > 10.5 +1
ε-NH₂ start to deprotonate

0 (at pI ~10.8)

Initial Components

Self-Assembly Process

Final Product

Plasmid DNA
(Negatively Charged)

Mixing of Components
(Controlled N/P Ratio)

Trilysine Solution
(Positively Charged)

Electrostatic Interaction
and DNA Condensation

DNA-Trilysine Nanoparticle
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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